Cas no 70289-32-6 ((2,6-dimethylcyclohexyl)methanol)

• Product Name: (2,6-dimethylcyclohexyl)methanol
• CAS No: 70289-32-6
• MF: C₉H₁₈O
• MW: 142.238623142242
• MDL: MFCD00085630
• CID: 569972
• PubChem ID: 144413
• Update Time: 2025-05-20

(2,6-dimethylcyclohexyl)methanol Chemical and Physical Properties

Names and Identifiers

• Cyclohexanemethanol,2,6-dimethyl-
• 2,6-DIMETHYL-CYCLOHEXANEMETHANOL
• (2,6-dimethylcyclohexyl)methanol
• PB43314
• P18073
• Cyclohexanemethanol, 2,6-dimethyl-
• 2,6-dimeth-ylcyclohexylcarbinol
• SCHEMBL7500409
• Cyclohexanemethanol, 2,6-dimethyl-,
• FT-0716504
• 70289-32-6
• NSC92774
• 2,6-Dimethylcyclohexyl)methanol
• CS-0185400
• NSC-92774
• AS-83285
• NSC 92774
• PYXCSABYHVRYEK-UHFFFAOYSA-N
• AKOS006275431
• DTXSID50990503

• MDL： MFCD00085630
• Inchi： 1S/C9H18O/c1-7-4-3-5-8(2)9(7)6-10/h7-10H,3-6H2,1-2H3
• InChI Key： PYXCSABYHVRYEK-UHFFFAOYSA-N
• SMILES： OCC1C(C)CCCC1C

Computed Properties

• Exact Mass: 142.13584
• Monoisotopic Mass: 142.135765
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 90.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 2.8

Experimental Properties

• Density: 0.862
• Boiling Point: 203.8°C at 760 mmHg
• Flash Point: 86.1°C
• Refractive Index: 1.437
• PSA: 20.23
• LogP: 2.05100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols

Additional information on (2,6-dimethylcyclohexyl)methanol

Introduction to (2,6-dimethylcyclohexyl)methanol (CAS No. 70289-32-6)

(2,6-dimethylcyclohexyl)methanol, with the chemical formula C₁₀H₂₀O, is a significant compound in the field of organic chemistry and pharmaceutical research. Its molecular structure, featuring a cyclohexane ring substituted with two methyl groups at the 2- and 6-positions, and a hydroxymethyl group at the 1-position, imparts unique chemical properties that make it valuable in various applications. This compound, identified by its CAS number 70289-32-6, has garnered attention due to its potential role in synthesizing complex molecules and its utility in industrial processes.

The synthesis of (2,6-dimethylcyclohexyl)methanol typically involves the reduction of corresponding ketones or the reaction of cyclohexene derivatives with appropriate reagents. The presence of the two methyl groups enhances the compound's stability and reactivity, making it a versatile intermediate in organic synthesis. Its structural features also contribute to its solubility in organic solvents, which is crucial for its use in pharmaceutical formulations and chemical reactions.

In recent years, research has highlighted the importance of (2,6-dimethylcyclohexyl)methanol in the development of novel pharmaceuticals. Its structural motif is found in several bioactive molecules, suggesting that it could serve as a key intermediate in drug synthesis. For instance, studies have shown that derivatives of this compound exhibit promising biological activities, including anti-inflammatory and analgesic properties. These findings have spurred further investigation into its potential applications in medicinal chemistry.

The compound's role in drug development extends beyond mere intermediation. Researchers have explored its use in designing molecules that can interact with specific biological targets. The cyclohexane ring provides a rigid scaffold that can be modified to enhance binding affinity and selectivity. Additionally, the hydroxymethyl group offers opportunities for further functionalization, allowing chemists to tailor the molecule for specific therapeutic purposes.

Recent advancements in synthetic methodologies have also improved the accessibility of (2,6-dimethylcyclohexyl)methanol. New catalytic systems and green chemistry approaches have enabled more efficient and sustainable production methods. These innovations not only reduce costs but also minimize environmental impact, aligning with global efforts to promote sustainable chemical manufacturing.

The industrial applications of (2,6-dimethylcyclohexyl)methanol are equally diverse. It serves as a precursor in the production of specialty chemicals and polymers. Its stability under various conditions makes it suitable for use in high-performance materials and coatings. Furthermore, its ability to act as a chiral building block has opened doors for asymmetric synthesis, a critical process in producing enantiomerically pure compounds used in pharmaceuticals.

In conclusion, (2,6-dimethylcyclohexyl)methanol (CAS No. 70289-32-6) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structural features make it a valuable intermediate in pharmaceutical synthesis, while its stability and reactivity enhance its utility in various chemical processes. As research continues to uncover new possibilities for this compound, its importance is likely to grow further.